Cas no 435337-86-3 (<br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e)

• Product Name: <br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e
• CAS No: 435337-86-3
• MF: C₁₂H₁₄N₄OS₂
• MW: 294.395759105682
• CID: 3079301
• PubChem ID: 839076
• Update Time: 2025-06-07

<br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e Chemical and Physical Properties

Names and Identifiers

• <br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e
• CS-0281481
• AKOS000667659
• Oprea1_744156
• Oprea1_614973
• n-(3,4-Dimethylphenyl)-2-((5-imino-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio)acetamide
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(3,4-dimethylphenyl)acetamide
• 2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamide
• 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-(3,4-dimethylphenyl)acetamide
• 435337-86-3
• AN-919/41439979
• Z18452699

• MDL： MFCD03609277
• Inchi： 1S/C12H14N4OS2/c1-7-3-4-9(5-8(7)2)14-10(17)6-18-12-16-15-11(13)19-12/h3-5H,6H2,1-2H3,(H2,13,15)(H,14,17)
• InChI Key： VSAIANJMKSPVTP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(NC1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 294.06090343Da
• Monoisotopic Mass: 294.06090343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 134Ų